C.I.Acid Black 109

Specification

• CAS No.: 12217-18-4
• Molecular Formula: O3Rb2Se
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

Property	Expected Characteristics
Physical form	Fine powder
Color	Black to dark brown
Solubility in water	Soluble (particularly in warm water)
Solubility in organic solvents	Limited to select polar solvents
pH stability	Optimized for acidic conditions
Ionic character	Anionic

The structure of acid black dyes typically includes multiple sulfonic acid groups that enhance water solubility while limiting solubility in non-polar organic solvents. This differential solubility profile is instrumental in the dye's application process and its retention in textile fibers.

Applications in Textile Industry

C.I. Acid Black 109 is primarily employed in textile dyeing applications. Based on the properties of similar acid dyes, its primary applications include:

Fiber Compatibility

The dye demonstrates affinity for protein-based natural fibers and select synthetic materials:

• Natural fibers: wool, silk, mohair, and other protein-based textiles

• Synthetic fibers: polyamide (nylon), potentially modified polyesters

• Blended fabrics: wool/nylon blends, silk/synthetic mixtures

This selectivity stems from the dye's ionic interaction mechanism, where the anionic dye molecules bond with cationic groups in the fiber substrate under acidic conditions.

Dyeing Processes

The application of C.I. Acid Black 109 typically involves processes similar to those used for other acid black dyes:

• Preparation of a dye bath with controlled pH (typically 4.0-6.0)

• Addition of auxiliary chemicals to promote level dyeing

• Controlled temperature elevation to optimize dye uptake

• Extended dwelling time at optimal temperature

• Rinse and post-treatment processes to enhance colorfastness

The specific parameters for these processes are tailored according to the substrate being dyed and the desired color intensity and fastness properties.

While specific performance data for C.I. Acid Black 109 is limited in the available literature, comparable acid dyes demonstrate performance characteristics that can be used as a reference framework. The performance profile of acid black dyes typically includes:

Performance Parameter	Expected Rating	Scale/Standard
Light Fastness	5-7	ISO scale (1-8, with 8 being excellent)
Wash Fastness	4-5	ISO scale (1-5, with 5 being excellent)
Perspiration Fastness	4-5	ISO scale (1-5)
Rubbing Fastness	3-4	ISO scale (1-5)
pH Stability	Good in acidic conditions	Application-dependent

These performance characteristics can vary based on substrate, application method, and post-treatment processes. For optimal performance, dyers typically employ specific auxiliaries and fixing agents to enhance these properties for particular applications.

Comparative Analysis with Related Acid Dyes

To provide context for understanding C.I. Acid Black 109, a comparative analysis with related acid dyes is valuable:

Comparison with Other Acid Black Dyes

Dye	CAS Number	Characteristic Features	Primary Applications
C.I. Acid Black 109	12217-18-4	Limited specific data available	Wool, silk, polyamide fibers
C.I. Acid Black 52	5610-64-0	Contains chromium complexes; molecular formula C60H30Cr2N9Na3O21S3	Nylon, leather, anodized aluminum, aminoplasts, wool and silk
C.I. Acid Black 107	12218-96-1	Contains chromium; formulas [C38H22N7O12S.Cr.2Na] or [C36H19N6O11S.Cr.2Na]	Wool, silk, tussah, polyamide, PVA, cotton blends

This comparison highlights the diversity within the acid black dye category, with variations in molecular composition, metal complexation, and specific application niches.

Related Anthraquinone Dyes

C.I. Acid Violet 109, a related anthraquinone dye (CAS: 12220-63-2), provides additional context for understanding the potential structural elements and applications of C.I. Acid Black 109:

• Molecular Formula: C35H34Br2N3NaO7S

• Molecular Weight: 823.52 g/mol

• Applications: Wool, polyamide, silk dyeing and printing

• Performance: Light fastness (ISO 6), wash fastness (ISO 4-5), and perspiration fastness (ISO 4-5)

This related compound demonstrates the complex molecular structures typical of acid dyes in this category and their specialized application profiles.

Research Developments and Future Directions

Recent developments in acid dye research that may be relevant to C.I. Acid Black 109 include:

Application Innovations

• Development of low-temperature dyeing processes to reduce energy consumption

• Optimization of auxiliary chemicals to improve exhaustion rates

• Exploration of combined dyeing systems for enhanced color depth and fastness

Environmental Remediation Research

The decolorization of anthraquinonic dyes using enzymatic methods represents a promising area for addressing environmental concerns. Research has demonstrated:

• High decolorization efficiency (>80%) using horseradish peroxidase at concentrations of 0.15 IU/mL

• Optimization of hydrogen peroxide concentration for maximum efficiency

• Relatively short treatment times (15-32 minutes) compared to other methods

• Effective operation at near-ambient temperatures (24°C)

These findings suggest potential pathways for addressing environmental challenges associated with C.I. Acid Black 109 and similar dyes.